Cas no 22528-79-6 (7-Nitrochroman-4-one)

• Product Name: 7-Nitrochroman-4-one
• CAS No: 22528-79-6
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD09744057
• CID: 252975
• PubChem ID: 13349652
• Update Time: 2025-07-02

7-Nitrochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitrochroman-4-one
• 2,3-DIHYDRO-7-METHYLCHROMEN-4-ONE
• 4H-1-Benzopyran-4-one,2,3-dihydro-7-nitro-
• 7-nitro-2,3-dihydrochromen-4-one
• 7-Nitro-4-Chromanone
• A816247
• MFCD09744057
• 7-Nitro-2,3-dihydro-4H-1-benzopyran-4-one
• 7-nitro-2, 3-dihydrochromen-4-one
• 7-nitro-3,4-dihydro-2H-1-benzopyran-4-one
• FT-0653379
• 2,3-Dihydro-7-Nitro-4H-1-Benzopyran-4-One
• DTXSID30537839
• SY114272
• AS-30907
• AKOS006332053
• CS-W006586
• 22528-79-6
• SCHEMBL5257538

• MDL： MFCD09744057
• Inchi： 1S/C9H7NO4/c11-8-3-4-14-9-5-6(10(12)13)1-2-7(8)9/h1-2,5H,3-4H2
• InChI Key： LSJDOYAXWWYHPO-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 378.7°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.604
• PSA: 72.12000
• LogP: 2.08320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-Nitrochroman-4-one

Introduction to 7-Nitrochroman-4-one (CAS No. 22528-79-6)

7-Nitrochroman-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 22528-79-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromanone class, characterized by a chromane core with a nitro functional group substituent at the 7-position and a ketone at the 4-position. The structural features of 7-Nitrochroman-4-one make it a versatile scaffold for the development of bioactive molecules, particularly in the context of drug discovery and therapeutic applications.

The nitro group in 7-Nitrochroman-4-one introduces electrophilic properties, enabling various chemical transformations that are useful in synthetic chemistry. This attribute has been leveraged in the synthesis of more complex derivatives, which exhibit diverse pharmacological activities. Recent studies have highlighted the potential of 7-Nitrochroman-4-one as a precursor in the development of novel therapeutic agents, particularly those targeting inflammatory and oxidative stress-related pathways.

In the realm of medicinal chemistry, 7-Nitrochroman-4-one has been explored for its ability to modulate enzymatic and cellular processes. The nitro group can participate in redox reactions, making it a candidate for compounds that influence cellular signaling pathways. For instance, research has demonstrated that derivatives of 7-Nitrochroman-4-one can interact with cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes. This interaction has implications for understanding drug-drug interactions and for designing drugs with enhanced bioavailability or targeted metabolic profiles.

One of the most promising areas of research involving 7-Nitrochroman-4-one is its application in anti-inflammatory therapies. Studies have shown that certain derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this effect often involves the modulation of nuclear factor kappa B (NF-κB) signaling, a key pathway in inflammation. The structural flexibility of 7-Nitrochroman-4-one allows chemists to modify its core scaffold to enhance its binding affinity to specific inflammatory targets, thereby improving its therapeutic efficacy.

Additionally, 7-Nitrochroman-4-one has been investigated for its potential role in neuroprotective therapies. Oxidative stress and inflammation are known contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that compounds derived from 7-Nitrochroman-4-one can scavenge reactive oxygen species (ROS) and reduce neuroinflammation. These findings are particularly intriguing given the growing burden of neurodegenerative disorders worldwide, highlighting the need for innovative therapeutic strategies.

The synthesis of 7-Nitrochroman-4-one typically involves nitration of chromone precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more feasible to explore its pharmacological potential. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to modify the chromane core, allowing for the creation of libraries of derivatives with tailored properties.

In conclusion, 7-Nitrochroman-4-one (CAS No. 22528-79-6) represents a valuable scaffold in pharmaceutical research due to its structural versatility and biological activity. Its role in modulating inflammatory and oxidative stress pathways makes it a promising candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a key molecule in drug discovery efforts aimed at addressing some of today's most pressing medical challenges.